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Compound of Interest

(6-Bromo-5-methoxypyridin-2-
Compound Name:
yl)methanol

. Get Quote

Cat. No.: B183504

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for
(6-bromo-5-methoxypyridin-2-yl)methanol (CAS No. 905562-91-6). The information herein is
intended to support laboratory research and drug development activities by ensuring the safe
use of this compound.

Chemical and Physical Properties

(6-Bromo-5-methoxypyridin-2-yl)methanol is a halogenated pyridine derivative. A summary
of its key physical and chemical properties is provided below.

Property Value

CAS Number 905562-91-6

Molecular Formula C7HsBrNO2

Molecular Weight 218.05 g/mol

Boiling Point 325.8 £ 37.0 °C (Predicted)
Density 1.595 + 0.06 g/cm? (Predicted)
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Hazard Identification and Safety Precautions

(6-Bromo-5-methoxypyridin-2-yl)methanol is classified as a hazardous substance. The

following tables summarize its hazard statements and recommended precautionary measures.

Hazard Classification

Hazard Class Category Hazard Statement
Acute toxicity, oral 4 H302: Harmful if swallowed
Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye
y ge/ey oA

irritation

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure

H335: May cause respiratory

irritation

Precautionary Statements
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Code Precautionary Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.
pP271 Use only outdoors or in a well-ventilated area.

Wear protective gloves/eye protection/face
P280 .

protection.

IF SWALLOWED: Call a POISON CENTER or
P301+P312 o

doctor/physician if you feel unwell.

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.

IF INHALED: Remove person to fresh air and
P304+P340 )

keep comfortable for breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.
P330 Rinse mouth.

If skin irritation occurs: Get medical
P332+P313 ) )

advice/attention.

If eye irritation persists: Get medical
P337+P313 i )

advice/attention.

Take off contaminated clothing and wash before
P362

reuse.

Store in a well-ventilated place. Keep container
P403+P233 )

tightly closed.
P405 Store locked up.
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PEOL Dispose of contents/container to an approved
waste disposal plant.

First-Aid Measures

In the event of exposure to (6-Bromo-5-methoxypyridin-2-yl)methanol, the following first-aid
measures should be taken immediately.

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.

Immediately wash off with soap and plenty of
Skin Contact water. Take off contaminated clothing and

shoes. Consult a physician.

Rinse thoroughly with plenty of water for at least

15 minutes. Remove contact lenses, if present
Eye Contact . I

and easy to do. Continue rinsing. Consult a

physician.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Handling, Storage, and Disposal

Proper handling, storage, and disposal of (6-Bromo-5-methoxypyridin-2-yl)methanol are
crucial for maintaining a safe laboratory environment.

Handling and Storage
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Aspect Recommendation

Avoid contact with skin, eyes, and clothing.

Avoid formation of dust and aerosols. Provide

Handling _ o
appropriate exhaust ventilation at places where
dust is formed.
Keep container tightly closed in a dry and well-
Storage ventilated place. Store in a cool place.

Recommended storage temperature: 2 - 8°C.

Accidental Release Measures

In case of a spill, follow these procedures:

e Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid
breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe

areas.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

» Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and
shovel. Keep in suitable, closed containers for disposal.

Disposal

Dispose of this chemical in accordance with federal, state, and local environmental regulations.
Contact a licensed professional waste disposal service to dispose of this material.

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be worn when
handling (6-Bromo-5-methoxypyridin-2-yl)methanol.
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Protection Type

Equipment Specification

Eye/Face Protection

Safety glasses with side-shields conforming to
EN166. Use equipment for eye protection tested
and approved under appropriate government
standards such as NIOSH (US) or EN 166(EU).

Skin Protection

Handle with gloves. Gloves must be inspected
prior to use. Use proper glove removal
technique (without touching glove's outer
surface) to avoid skin contact with this product.
Dispose of contaminated gloves after use in
accordance with applicable laws and good
laboratory practices. Wash and dry hands. The
selected protective gloves have to satisfy the
specifications of EU Directive 89/686/EEC and
the standard EN 374 derived from it.

Body Protection

Complete suit protecting against chemicals. The
type of protective equipment must be selected
according to the concentration and amount of
the dangerous substance at the specific

workplace.

Respiratory Protection

For nuisance exposures use type P95 (US) or
type P1 (EU EN 143) particle respirator. For
higher level protection use type OV/AG/P99
(US) or type ABEK-P2 (EU EN 143) respirator
cartridges. Use respirators and components
tested and approved under appropriate
government standards such as NIOSH (US) or
CEN (EV).

Experimental Protocols

While a specific, peer-reviewed synthesis protocol for (6-bromo-5-methoxypyridin-2-

yl)methanol is not readily available in the searched literature, a general procedure for the
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synthesis of a structurally similar compound, (2-Nitrophenyl)-(5-bromo-2-methoxypyridin-4-
yl)methanol, can be adapted. This provides a foundational methodology for researchers.

General Synthesis of a Substituted Pyridine Methanol
Derivative

Disclaimer: This is a generalized protocol based on the synthesis of a similar compound and
should be adapted and optimized by qualified personnel. All steps should be performed in a
well-ventilated fume hood with appropriate personal protective equipment.

Materials:

5-Bromo-2-methoxypyridine (or a suitable starting pyridine derivative)
e An appropriate aldehyde (e.g., 2-nitrobenzaldehyde)

e n-Butyllithium (n-BuLi) in hexanes

 Diisopropylamine

¢ Anhydrous tetrahydrofuran (THF)

e Saturated aqueous ammonium chloride solution

e Anhydrous magnesium sulfate or sodium sulfate

e Solvents for chromatography (e.g., ethyl acetate, petroleum ether)
 Silica gel for column chromatography

Procedure:

» Preparation of Lithium Diisopropylamide (LDA): In a flame-dried, round-bottom flask
equipped with a magnetic stir bar and under a nitrogen atmosphere, dissolve
diisopropylamine in anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath.
To this stirred solution, add n-butyllithium dropwise, maintaining the temperature below -70
°C. Stir the resulting mixture at this temperature for 30 minutes.
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e Lithiation of the Pyridine Ring: To the freshly prepared LDA solution, add a solution of the
starting bromo-methoxy-pyridine in anhydrous THF dropwise, ensuring the internal
temperature remains below -70 °C. Stir the reaction mixture at this temperature for 1-2 hours
to allow for complete lithiation.

o Reaction with Aldehyde: Add a solution of the aldehyde in anhydrous THF dropwise to the
reaction mixture, again maintaining a temperature below -70 °C.

e Reaction Monitoring and Quenching: Stir the reaction mixture at -70 °C to -60 °C for several
hours. The reaction progress can be monitored by thin-layer chromatography (TLC). Once
the reaction is complete, quench the reaction by the slow, dropwise addition of a saturated
agueous ammonium chloride solution.

o Workup: Allow the mixture to warm to room temperature. Separate the organic layer. Wash
the organic layer with water and then with brine. Dry the organic layer over anhydrous
magnesium sulfate or sodium sulfate.

« Purification: Filter off the drying agent and concentrate the organic phase under reduced
pressure. The crude product can be purified by column chromatography on silica gel using
an appropriate solvent system (e.g., a gradient of ethyl acetate in petroleum ether).

o Characterization: Characterize the final product by appropriate analytical methods, such as
NMR spectroscopy (*H and 13C), mass spectrometry, and IR spectroscopy.

Visualizations
Experimental Workflow

The following diagram illustrates a general workflow for the synthesis of a substituted pyridine
methanol derivative, as described in the experimental protocol section.
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Caption: General workflow for the synthesis of a substituted pyridine methanol derivative.

Safe Handling Workflow
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This diagram outlines the essential steps for the safe handling of (6-Bromo-5-
methoxypyridin-2-yl)methanol in a laboratory setting.
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Caption: Safe handling workflow for (6-Bromo-5-methoxypyridin-2-yl)methanol.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of (6-Bromo-5-
methoxypyridin-2-yl)methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b183504+#safety-and-handling-of-6-bromo-5-
methoxypyridin-2-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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